Cas no 50776-26-6 (4-methyl-2,3-dihydrocyclopentabindol-1(4H)-one)

• Product Name: 4-methyl-2,3-dihydrocyclopentabindol-1(4H)-one
• CAS No: 50776-26-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD09032316
• CID: 835701
• PubChem ID: 11816284
• Update Time: 2025-09-23

4-methyl-2,3-dihydrocyclopentabindol-1(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2,3-dihydrocyclopenta[b]indol-1(4H)-one
• 3,4-dihydro-4-methyl-Cyclopent[b]indol-1(2H)-one
• 4-methyl-2,3-dihydrocyclopenta[b]indol-1-one
• 4-METHYL-3,4-DIHYDRO-2H-CYCLOPENTA[B]INDOL-1-ONE
• 3,4-Dihydro-4-methylcyclopent[b]indol-1(2H)-one
• 4-Methyl-3,4-dihydrocyclopenta[b]indol-1(2H)-one
• WOLBUCVAZJNGTL-UHFFFAOYSA-N
• BCP14512
• 3295AH
• FCH864365
• 4-methyl-3,4-dihydrocyclopent[b]indol-1(2H)-one
• 3,4-Dihydro-4-methylcyclopenta[b]indole-1(2H)-one
• CS-14211
• DA-18260
• DTXSID50473487
• SCHEMBL984
• CS-M0196
• 4-METHYL-2H,3H-CYCLOPENTA[B]INDOL-1-ONE
• DB-304101
• AKOS006288388
• 50776-26-6
• 4-methyl-2,3-dihydrocyclopentabindol-1(4H)-one

• MDL： MFCD09032316
• Inchi： 1S/C12H11NO/c1-13-9-5-3-2-4-8(9)12-10(13)6-7-11(12)14/h2-5H,6-7H2,1H3
• InChI Key： WOLBUCVAZJNGTL-UHFFFAOYSA-N
• SMILES： O=C1CCC2=C1C1C=CC=CC=1N2C

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 1.8

Experimental Properties

• Density: 1.25
• Melting Point: 209-210 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles